Cas no 1240568-76-6 (1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole)

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole is a halogenated triazole derivative featuring both trifluoromethyl and bromo substituents, which contribute to its unique reactivity and stability. The presence of electron-withdrawing trifluoromethyl groups enhances its electrophilic character, making it a valuable intermediate in organofluorine chemistry. The dibromo substitution on the triazole ring further increases its utility in cross-coupling reactions and functional group transformations. This compound is particularly suited for applications in pharmaceutical and agrochemical synthesis, where its structural motifs are often leveraged for bioactive molecule development. Its high purity and well-defined structure ensure consistent performance in synthetic workflows.
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole structure
1240568-76-6 structure
Product Name:1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
CAS No:1240568-76-6
MF:C11H5Br2F6N3
MW:452.975921392441
MDL:MFCD16811196
CID:4690220
Update Time:2025-05-23

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
    • FC(F)(F)C1=CC(=CC(CN2N=C(Br)N=C2Br)=C1)C(F)(F)F
    • MDL: MFCD16811196
    • Inchi: 1S/C11H5Br2F6N3/c12-8-20-9(13)22(21-8)4-5-1-6(10(14,15)16)3-7(2-5)11(17,18)19/h1-3H,4H2
    • InChI Key: BZOQFAPDCBUGRR-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=NN1CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Topological Polar Surface Area: 30.7

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423209-1 g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
1 g
€616.10 2023-07-18
abcr
AB423209-5 g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
5 g
€1,106.00 2023-07-18
abcr
AB423209-10 g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
10 g
€1,553.30 2023-07-18
abcr
AB423209-1g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
1g
€616.10 2025-04-21
abcr
AB423209-5g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
5g
€1106.00 2025-04-21
abcr
AB423209-10g
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole; .
1240568-76-6
10g
€1553.30 2025-04-21
A2B Chem LLC
AJ26793-1g
1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
1240568-76-6 95+%
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A2B Chem LLC
AJ26793-2g
1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
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1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
1240568-76-6 95+%
5g
$1843.00 2024-04-20
A2B Chem LLC
AJ26793-10g
1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole
1240568-76-6 95+%
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Additional information on 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole

Research Brief on 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole (CAS: 1240568-76-6)

The compound 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole (CAS: 1240568-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of trifluoromethyl and dibromo substituents on the triazole ring enhances its binding affinity to target proteins, making it a promising scaffold for further drug development. Computational modeling and in vitro assays have demonstrated its high selectivity and efficacy against key molecular targets.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole. Recent publications describe a streamlined, multi-step process that minimizes by-products and improves scalability, which is critical for potential industrial applications. The compound's stability under physiological conditions has also been a focus of recent investigations, with promising results indicating its suitability for in vivo studies.

Preliminary pharmacological evaluations have revealed that this compound exhibits low cytotoxicity in normal cell lines while maintaining high potency against diseased cells. These findings suggest a favorable therapeutic window, although further preclinical studies are needed to fully assess its safety and efficacy. Researchers are particularly interested in its potential as a lead compound for treating conditions such as autoimmune diseases and certain cancers.

In conclusion, 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3,5-dibromo-1H-1,2,4-triazole represents a compelling area of research with significant translational potential. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its pharmacokinetic properties in animal models. The compound's unique chemical properties and promising biological activity make it a noteworthy candidate for further investigation in the drug discovery pipeline.

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